N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C16H12N4O3S2/c21-14(9-1-2-10-12(7-9)25-8-18-10)17-4-5-20-15(22)13-11(3-6-24-13)19-16(20)23/h1-3,6-8H,4-5H2,(H,17,21)(H,19,23)
• InChI Key: TUGMGMGHSZVUAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)NCCN3C(=O)C4=C(C=CS4)NC3=O)SC=N2
• Molecular Formula: C16H12N4O3S2
• Molecular Weight: 372.4 g/mol
• CAS No.: 2034322-99-9

Description

N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C16H12N4O3S2 and its molecular weight is 372.42. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Research into the synthesis and properties of compounds containing pyridine-2,6-diylbis(1H-benzimidazole) and pyridine-2,6-diylbis(1,3-benzothiazole) frameworks has revealed a broad spectrum of spectroscopic properties, structures, magnetic properties, and electrochemical activities. These findings underscore the potential for developing novel analogues with enhanced properties for various applications in material science and biology (Boča, Jameson, & Linert, 2011).

Biological and Medicinal Applications

• Pyrimidine derivatives, including those similar to the query compound, have been identified as crucial for creating exquisite sensing materials. These derivatives exhibit a range of biological and medicinal applications, demonstrating their versatility and importance in the development of new therapeutic agents and diagnostic tools (Jindal & Kaur, 2021).

Potential Therapeutic Uses

• Functional chemical groups, including those found in heterocycles with nitrogen (N), sulfur (S), and oxygen (O), have been explored for their potential CNS activities. The study of these compounds contributes to the identification of lead molecules for synthesizing new drugs with CNS activity (Saganuwan, 2017).

Optoelectronic and Material Science

• The integration of quinazoline and pyrimidine moieties into π-extended conjugated systems has proven beneficial for creating novel optoelectronic materials. This research provides a foundation for developing materials with applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and other electronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Mechanism of Action

Target of Action

The primary target of N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzo[d]thiazole-6-carboxamide is Purine Nucleoside Phosphorylase (PNP) . PNP is an enzyme that plays a crucial role in the purine salvage pathway, a biochemical pathway that recycles purine nucleotides.

Mode of Action

This compound acts as a competitive inhibitor of PNP . It binds to the active site of the enzyme, preventing the binding of the natural substrate and thus inhibiting the enzyme’s activity.

Biochemical Pathways

By inhibiting PNP, this compound disrupts the purine salvage pathway . This disruption can lead to a decrease in the levels of purine nucleotides, which are essential for DNA and RNA synthesis.

Result of Action

The inhibition of PNP by this compound can lead to selective cytotoxicity to certain cells . For example, it has been found to be selectively cytotoxic to human MOLT-4 (T cell) but non-toxic to MGL-8 (B cell) lymphoblasts .

Future Directions

The future directions in the research of these compounds could involve the development of new medicinal forms with improved bioavailability. The biological and medicinal character of these compounds inspires us to examine a different and effective method for their preparation.